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CAS No.: 2268-15-7

Cat. No.: B1587228

Get Quote

Prepared by: Gemini, Senior Application Scientist

Introduction & Overview
2,3,5-Trifluorophenol is a halogenated aromatic organic compound that serves as a critical

building block and intermediate in various fields of chemical synthesis. Its strategic

trifluorination pattern on the phenol ring imparts unique chemical properties, including altered

acidity, lipophilicity, and reactivity, which are highly sought after in the development of complex

molecules.

In the pharmaceutical and agrochemical industries, the incorporation of fluorine atoms into

bioactive molecules is a well-established strategy to enhance metabolic stability, binding

affinity, and bioavailability.[1][2] 2,3,5-Trifluorophenol provides a valuable scaffold for

introducing this trifluorinated phenyl moiety. This guide offers a comprehensive technical

overview of its properties, synthesis, analytical characterization, applications, and safety

protocols, designed for researchers, chemists, and professionals in drug development and

materials science.
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Proper identification and understanding of a compound's physical properties are foundational to

its effective use in research and development.

CAS Number: 2268-15-7[3]

Molecular Formula: C₆H₃F₃O[4][5]

Molecular Weight: 148.08 g/mol [4][6]

IUPAC Name: 2,3,5-Trifluorophenol

Synonyms: Phenol, 2,3,5-trifluoro-[4]

The key physical and chemical properties of 2,3,5-Trifluorophenol are summarized in the

table below. These values are critical for designing experiments, particularly for determining

appropriate solvents, reaction temperatures, and purification methods.

Property Value Source(s)

Physical Form
Solid; clear light yellow liquid

after melting.
[4]

Melting Point 29 °C (lit.) [4][5]

Boiling Point 57 °C at 29 mm Hg (lit.) [4][5]

Density 1.457 g/mL at 25 °C (lit.) [4][5]

Refractive Index (n²⁰/D) 1.462 (lit.) [4][5]

pKa 6.72 ± 0.15 (Predicted) [4]

Flash Point 130 °F (54.4 °C) [4]

Synthesis & Purification Workflow
While specific industrial synthesis routes for 2,3,5-trifluorophenol are often proprietary, a

common laboratory-scale approach involves the diazotization of 2,3,5-trifluoroaniline followed

by hydrolysis. This classic transformation provides a reliable method for introducing a hydroxyl

group onto the aromatic ring.
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The causality behind this choice is the ready availability of the aniline precursor and the well-

established, high-yielding nature of the Sandmeyer-type reaction sequence. The purification is

critical; distillation under reduced pressure is chosen to prevent thermal decomposition and to

effectively separate the product from non-volatile impurities and reaction byproducts.

Below is a generalized workflow for the synthesis and purification of 2,3,5-Trifluorophenol.
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Synthesis Stage

Hydrolysis Stage

Purification Stage

1. Diazotization
2,3,5-Trifluoroaniline in aq. acid (e.g., H2SO4)

Addition of NaNO2
at 0-5 °C
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Formation of
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Generates

2. Hydrolysis
Slow addition of diazonium salt to boiling aq. H2SO4

Intermediate Transfer

Liberation of N2 gas
Formation of crude 2,3,5-Trifluorophenol

Results in

3. Workup
Solvent Extraction (e.g., with Ether or DCM)

Crude Product Transfer

Drying over Na2SO4
& Solvent Removal

Process

4. Final Purification
Vacuum Distillation

Leads to

Pure 2,3,5-Trifluorophenol

Yields
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Caption: Generalized workflow for the synthesis and purification of 2,3,5-Trifluorophenol.
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Analytical Characterization Protocol
Confirming the identity and purity of the synthesized compound is a non-negotiable step. A

multi-technique approach ensures a self-validating system. While ¹H NMR confirms the proton

environment and purity relative to proton-containing impurities, ¹⁹F NMR is indispensable for

verifying the fluorine substitution pattern, and GC-MS provides definitive mass confirmation and

assesses purity against volatile impurities.

Protocol: NMR and GC-MS Analysis
Sample Preparation (NMR):

Accurately weigh 5-10 mg of the purified 2,3,5-trifluorophenol.

Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or Acetone-d₆) in a

clean, dry NMR tube.

Rationale: Deuterated solvents are used to avoid large solvent peaks in the ¹H NMR

spectrum. CDCl₃ is a common choice for its versatility.

¹H NMR Spectroscopy:

Acquire a ¹H NMR spectrum on a 400 MHz or higher spectrometer.

Expected Signals: Two complex multiplets in the aromatic region (approx. 6.5-7.5 ppm)

corresponding to the two aromatic protons, and a broad singlet for the hydroxyl proton

(variable chemical shift).

Validation: Integration of the aromatic signals should correspond to a 1:1 ratio. The

absence of significant unidentifiable peaks confirms high purity.

¹⁹F NMR Spectroscopy:

Acquire a proton-decoupled ¹⁹F NMR spectrum.

Expected Signals: Three distinct signals, each exhibiting fluorine-fluorine coupling,

confirming the 2,3,5-substitution pattern.
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Rationale: This technique is crucial for distinguishing between isomers (e.g., 2,3,5- vs.

2,4,5-trifluorophenol), which may be difficult to resolve by ¹H NMR alone.

Gas Chromatography-Mass Spectrometry (GC-MS):

Prepare a dilute solution of the sample in a volatile solvent (e.g., dichloromethane).

Inject the sample into a GC-MS system equipped with a suitable capillary column (e.g.,

DB-5ms).

GC Validation: A single major peak indicates high purity.

MS Validation: The mass spectrum should show a molecular ion peak (M⁺) at m/z = 148,

corresponding to the molecular weight of the compound.

Applications in Drug Development & Research
2,3,5-Trifluorophenol is not typically an active pharmaceutical ingredient (API) itself but rather

a key intermediate. The trifluorophenyl group it provides can be incorporated into larger

molecules to modulate their pharmacological properties.

Key Roles:

Scaffold for Kinase Inhibitors: Many kinase inhibitors feature substituted aromatic rings that

interact with the ATP-binding pocket of the enzyme. The electron-withdrawing nature of

fluorine atoms can influence hydrogen bonding capabilities and conformational preferences.

Intermediate for Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine can

enhance the potency and environmental persistence of herbicides and pesticides.[1]

Precursor for Advanced Materials: It is used in the synthesis of specialty polymers and liquid

crystals where thermal stability and specific electronic properties are required.[4]

The diagram below illustrates a hypothetical synthetic step where 2,3,5-trifluorophenol is
used as a nucleophile in a Williamson ether synthesis to attach its unique moiety to a core

structure, a common strategy in medicinal chemistry.
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Caption: Use of 2,3,5-Trifluorophenol in a Williamson ether synthesis.

Safety, Handling, & Toxicology
As with any laboratory chemical, a thorough understanding of the associated hazards is

paramount for safe handling. 2,3,5-Trifluorophenol is a hazardous substance requiring

appropriate engineering controls and personal protective equipment (PPE).

GHS Hazard Classification:
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable

Solids
1 GHS02 Danger

H228:

Flammable

solid[7]

Acute Toxicity

(Oral, Dermal,

Inhalation)

4 GHS07 Warning

H302+H312+H3

32: Harmful if

swallowed, in

contact with skin

or if inhaled[7]

Skin

Corrosion/Irritatio

n

2 GHS07 Warning
H315: Causes

skin irritation[7]

Serious Eye

Damage/Irritation
2 GHS07 Warning

H319: Causes

serious eye

irritation[8]

Specific Target

Organ Toxicity

(Single

Exposure)

3 (Respiratory) GHS07 Warning

H335: May

cause respiratory

irritation[7]

Handling & Storage Protocol:
Engineering Controls: Always handle in a certified chemical fume hood to avoid inhalation of

dust or vapors.

Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety

goggles.[7][8]

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from

heat, sparks, and open flames.[4] It should be stored in a flammables-designated area.

First Aid:
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Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[8]

Inhalation: Move person to fresh air. Call a poison center or doctor if you feel unwell.[8]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[9]

Conclusion
2,3,5-Trifluorophenol (CAS: 2268-15-7) is a specialty chemical of significant value to the

synthetic chemist. Its defined physical properties, established analytical profile, and versatile

reactivity make it a reliable building block for introducing a trifluorinated phenyl group into target

molecules. Its primary application lies in the synthesis of complex organic molecules for the

pharmaceutical, agrochemical, and materials science sectors. Strict adherence to safety and

handling protocols is mandatory due to its hazardous nature. The continued use of such

fluorinated intermediates is expected to drive innovation in the design of next-generation

chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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